Cas no 1177324-20-7 (4-Bromo-3-methyl-1-(4-methylphenyl)-1H-pyrazol-5-amine)

• Product Name: 4-Bromo-3-methyl-1-(4-methylphenyl)-1H-pyrazol-5-amine
• CAS No: 1177324-20-7
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• MDL: MFCD12196174
• CID: 4683622
• Update Time: 2025-10-30

4-Bromo-3-methyl-1-(4-methylphenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methyl-1-(4-methylphenyl)-1H-pyrazol-5-amine
• 4-Bromo-3-methyl-1-p-tolyl-1H-pyrazol-5-amine
• 4-Bromo-3-methyl-1-p-tolyl-1H-pyrazol-5-amine, AldrichCPR
• 1H-pyrazol-5-amine, 4-bromo-3-methyl-1-(4-methylphenyl)-

• MDL： MFCD12196174
• Inchi： 1S/C11H12BrN3/c1-7-3-5-9(6-4-7)15-11(13)10(12)8(2)14-15/h3-6H,13H2,1-2H3
• InChI Key： FWORLGDPXBRAPR-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1N)C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-Bromo-3-methyl-1-(4-methylphenyl)-1H-pyrazol-5-amine

Introduction to 4-Bromo-3-methyl-1-(4-methylphenyl)-1H-pyrazol-5-amine (CAS No. 1177324-20-7)

4-Bromo-3-methyl-1-(4-methylphenyl)-1H-pyrazol-5-amine, identified by its CAS number 1177324-20-7, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a scaffold that is widely recognized for its biological activity and structural versatility. The presence of bromine, methyl, and phenyl substituents in its molecular structure imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The pyrazole core is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 5. This arrangement contributes to its ability to interact with biological targets in various ways, making it a privileged structure in drug discovery. The bromo substituent at the 4-position enhances electrophilic reactivity, facilitating further functionalization, while the methyl group at the 3-position influences electronic distribution and steric hindrance. The 4-methylphenyl (para-substituted phenyl) moiety adds another layer of complexity, potentially influencing solubility, metabolic stability, and binding affinity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The compound 4-Bromo-3-methyl-1-(4-methylphenyl)-1H-pyrazol-5-amine has been explored as a key building block in the synthesis of potential drugs targeting various diseases. Its structural features make it particularly interesting for applications in oncology, inflammation, and infectious diseases.

One of the most compelling aspects of this compound is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, particularly cancer. Pyrazole derivatives have shown promise in inhibiting specific kinases by binding to their active sites. The bromine atom in 4-Bromo-3-methyl-1-(4-methylphenyl)-1H-pyrazol-5-amine allows for further derivatization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups that can enhance binding affinity.

Recent studies have highlighted the importance of pyrazole-based compounds in modulating inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Researchers have identified that certain pyrazole derivatives can inhibit inflammatory cytokines and enzymes by interacting with transcription factors and signaling proteins. The structural motif of 4-Bromo-3-methyl-1-(4-methylphenyl)-1H-pyrazol-5-amine suggests that it may exhibit similar anti-inflammatory properties, making it a candidate for further investigation.

The pharmaceutical industry has also shown interest in this compound due to its potential as an antiviral agent. Viruses often rely on host cell machinery for replication, and inhibitors targeting viral enzymes or proteins can disrupt their life cycle. Pyrazole derivatives have demonstrated activity against various viruses by interfering with replication mechanisms or blocking viral entry into host cells. The presence of multiple substituents in 4-Bromo-3-methyl-1-(4-methylphenyl)-1H-pyrazol-5-amine provides multiple sites for functionalization, allowing chemists to optimize its antiviral properties through structure-based drug design.

In addition to its therapeutic potential, this compound has been explored in material science applications. Pyrazole derivatives can exhibit interesting photophysical properties, making them useful in organic electronics and photodynamic therapy. The bromine substituent allows for further modifications that can tune light absorption and emission characteristics, opening up possibilities for applications in sensors and light-emitting devices.

The synthesis of 4-Bromo-3-methyl-1-(4-methylphenyl)-1H-pyrazol-5-amine typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include bromination of an appropriate pyrazole precursor, followed by alkylation and functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it feasible to produce this compound on larger scales for research and industrial applications.

As research continues to uncover new biological activities and synthetic utilities of pyrazole derivatives, compounds like 4-Bromo-3-methyl-1-(4-methylphenyl)-1H-pyrazol-5-amine are likely to play an increasingly important role in drug discovery and development. Their structural flexibility and functional diversity make them ideal candidates for designing next-generation therapeutics targeting complex diseases.